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Compound of Interest

Compound Name: J1075

Cat. No.: B1672709 Get Quote

To Researchers, Scientists, and Drug Development Professionals:

The following application notes and protocols are designed to provide a comprehensive guide

for the utilization of Compound J1075 in the fabrication of microfluidic devices. This document

outlines the material properties, offers detailed experimental procedures, and presents data to

support its application in various research and development settings.

Introduction to Compound J1075
Compound J1075 is a novel polymer specifically engineered for the rapid prototyping and

manufacturing of microfluidic devices. Its unique properties, including optical transparency,

biocompatibility, and robust bonding capabilities, make it an ideal material for a wide range of

applications, from cell culture and analysis to high-throughput drug screening. This compound

offers a significant advantage over traditional materials like Polydimethylsiloxane (PDMS) by

providing a more straightforward and reliable fabrication workflow.

Material Properties of Compound J1075
A summary of the key physical and chemical properties of Compound J1075 is presented

below. These properties are critical for designing and fabricating high-performance microfluidic

devices.
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Property Value Units

Optical Transmittance > 95% at 400-700 nm

Refractive Index 1.41

Young's Modulus 2.5 MPa

Elongation at Break 150 %

Water Contact Angle 110 degrees

Gas Permeability (O2) 500 Barrer

Gas Permeability (CO2) 2500 Barrer

Biocompatibility High (USP Class VI)

Experimental Protocols
This section provides detailed, step-by-step protocols for the fabrication of microfluidic devices

using Compound J1075.

Master Mold Fabrication
The fabrication process begins with the creation of a master mold, which defines the

microchannel geometry.

Master Mold Fabrication Workflow

Design Microfluidic Circuit (CAD) Prepare Silicon Wafer
Design Output

Spin-coat Photoresist (e.g., SU-8) Soft Bake UV Exposure through Photomask Post-Exposure Bake Develop Photoresist Hard Bake Silanize Master Mold
Final Mold

Click to download full resolution via product page

Workflow for master mold fabrication.

Protocol:
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Design: Design the microfluidic channels using CAD software.

Wafer Preparation: Clean a silicon wafer with acetone, isopropanol, and deionized water,

then dry with nitrogen gas.

Photoresist Coating: Spin-coat a layer of SU-8 photoresist onto the silicon wafer. The

thickness of this layer will determine the height of the microchannels.

Soft Bake: Bake the coated wafer on a hotplate to evaporate the solvent from the

photoresist.

UV Exposure: Place a photomask with the channel design over the wafer and expose it to

UV light.

Post-Exposure Bake: Bake the wafer again to crosslink the exposed photoresist.

Development: Immerse the wafer in a developer solution to wash away the unexposed

photoresist.

Hard Bake: Perform a final bake to harden the photoresist structure.

Silanization: Treat the master mold with a silanizing agent in a vacuum desiccator to create a

non-stick surface.

Microfluidic Device Fabrication with Compound J1075
This protocol details the steps to replicate the microfluidic device from the master mold using

Compound J1075.
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Device Fabrication with J1075

Prepare J1075 Precursor Mix Base and Curing Agent (10:1 ratio) Degas Mixture in Vacuum Pour J1075 onto Master Mold Cure at 65°C for 2 hours Peel off J1075 Replica Punch Inlet/Outlet Ports

Plasma Bond J1075 to Glass

Prepare Glass Substrate

Post-Bake at 80°CSealed Device

Click to download full resolution via product page

Workflow for fabricating a microfluidic device with Compound J1075.

Protocol:

Preparation: Vigorously mix the Compound J1075 base and curing agent in a 10:1 weight

ratio.

Degassing: Place the mixture in a vacuum desiccator for 30 minutes to remove air bubbles.

Molding: Pour the degassed mixture over the silanized master mold and cure in an oven at

65°C for 2 hours.

Demolding: Carefully peel the cured Compound J1075 replica from the master mold.

Port Creation: Use a biopsy punch to create inlet and outlet ports in the replica.

Substrate Preparation: Clean a glass slide or coverslip using sonication in acetone,

isopropanol, and deionized water.

Plasma Bonding: Treat both the Compound J1075 replica (channel side) and the glass

substrate with oxygen plasma for 30 seconds.

Assembly: Immediately bring the plasma-treated surfaces into contact to form an irreversible

bond.
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Post-Bake: Place the bonded device in an oven at 80°C for at least 30 minutes to strengthen

the bond.

Application: On-Chip Cell Culture and Drug
Screening
Compound J1075's high gas permeability and biocompatibility make it an excellent material for

long-term on-chip cell culture. The following protocol outlines a general procedure for cell-

based assays.

Signaling Pathway for Drug Efficacy Testing
The following diagram illustrates a simplified signaling pathway that can be investigated using a

microfluidic device fabricated with Compound J1075. For instance, testing the efficacy of a

kinase inhibitor on cancer cells.
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Kinase Inhibitor Drug Screening Pathway

Kinase Inhibitor
(e.g., Compound X)

Receptor Tyrosine Kinase

Inhibits

Downstream Kinase

Activates

Transcription Factor

Phosphorylates

Cell Proliferation

Promotes

Click to download full resolution via product page

Simplified signaling pathway for drug screening.

On-Chip Cell Culture and Drug Perfusion Protocol
Protocol:

Sterilization: Sterilize the microfluidic device by autoclaving or UV exposure.

Surface Coating: Coat the microchannels with an extracellular matrix protein (e.g.,

fibronectin or collagen) to promote cell adhesion. Incubate for 1 hour at 37°C.
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Cell Seeding: Introduce a suspension of cells into the device through the inlet port at a

controlled flow rate.

Cell Adhesion: Allow cells to adhere to the channel surface for 4-6 hours in a cell culture

incubator.

Perfusion: Connect the device to a perfusion system to provide a continuous flow of fresh

culture medium.

Drug Introduction: Introduce the drug of interest (e.g., a kinase inhibitor) at various

concentrations into the perfusion medium.

Analysis: Monitor cellular responses, such as proliferation, apoptosis, or expression of

fluorescent reporters, using live-cell imaging.

Quantitative Data Summary
The following tables summarize the performance of Compound J1075 in key applications.

Table 1: Bonding Strength Comparison

Substrate Material Bonding Strength (kPa)

Glass 350 ± 25

Polystyrene 320 ± 30

Polycarbonate 300 ± 20

Table 2: Cell Viability On-Chip

Cell Line Viability after 72h (%)

HeLa 98 ± 2

MCF-7 97 ± 3

HUVEC 95 ± 4
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Conclusion
Compound J1075 presents a reliable and versatile material for the fabrication of microfluidic

devices. Its favorable properties and straightforward processing protocols empower

researchers and drug development professionals to create sophisticated platforms for a wide

array of biological and chemical applications.

To cite this document: BenchChem. [Application Notes and Protocols for Compound J1075
in Microfluidic Device Fabrication]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672709#compound-j1075-in-microfluidic-device-
fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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